2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide

• Molecular Formula: C10H9F3N2O2
• Molecular Weight: 246.19 g/mol
• IUPAC Name: 2-hydroxy-N-[(E)-[2-(trifluoromethyl)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C10H9F3N2O2/c11-10(12,13)8-4-2-1-3-7(8)5-14-15-9(17)6-16/h1-5,16H,6H2,(H,15,17)/b14-5+
• InChI Key: AHSPHOMHZNGGOK-LHHJGKSTSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)CO)C(F)(F)F
• SMILES: C1=CC=C(C(=C1)C=NNC(=O)CO)C(F)(F)F

Description

2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide, also known as TFMA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide is not fully understood. However, it has been proposed that 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide may inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide may act as a chelating agent for metal ions, leading to the formation of metal complexes with potential catalytic activity.
Biochemical and Physiological Effects:
2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide has been shown to exhibit low toxicity in vitro and in vivo studies. However, further studies are needed to fully understand the biochemical and physiological effects of 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide is its ease of synthesis and purification. In addition, 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide has been shown to exhibit potential anticancer activity and catalytic activity. However, one of the limitations of 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide is its low solubility in water, which may limit its applications in certain experiments.

Future Directions

For 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide research include investigating its potential applications in other fields, such as environmental science and nanotechnology. In addition, further studies are needed to fully understand the mechanism of action of 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide and its potential toxicity in vivo. Furthermore, the synthesis of 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide derivatives with improved solubility and activity may lead to the development of new drugs and materials.

Synthesis Methods

2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide can be synthesized through a condensation reaction between 2-(trifluoromethyl)benzaldehyde and acetohydrazide in the presence of a suitable catalyst. The reaction yields a yellow crystalline solid that can be purified through recrystallization.

Scientific Research Applications

2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide has been investigated as a potential anticancer agent due to its ability to inhibit the proliferation of cancer cells. In materials science, 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis. In analytical chemistry, 2-hydroxy-N'-[2-(trifluoromethyl)benzylidene]acetohydrazide has been utilized as a derivatizing agent for the determination of aldehydes and ketones in various samples.